4-(Methylthio)-7-nitroquinazoline

• Molecular Formula: C9H7N3O2S
• Molecular Weight: 221.24 g/mol
• IUPAC Name: 4-methylsulfanyl-7-nitroquinazoline
• InChI: InChI=1S/C9H7N3O2S/c1-15-9-7-3-2-6(12(13)14)4-8(7)10-5-11-9/h2-5H,1H3
• InChI Key: HIWDPXCGAWUJLP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=NC2=C1C=CC(=C2)[N+](=O)[O-]

Description

4-(Methylthio)-7-nitroquinazoline is a synthetic quinazoline derivative characterized by a methylthio (-SCH₃) group at position 4 and a nitro (-NO₂) group at position 7. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. This compound serves as a critical intermediate in pharmaceutical synthesis, notably for the production of Elafibranor (a therapeutic agent targeting metabolic and liver diseases) . Its structural features, particularly the electron-withdrawing nitro group and sulfur-containing substituent, influence its reactivity and utility in medicinal chemistry.

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications
This compound	Quinazoline	4-SCH₃, 7-NO₂	237.25*	Pharmaceutical intermediate
7-Methoxy-6-nitroquinazolin-4(3H)-one	Quinazolinone	7-OCH₃, 6-NO₂	221.17	Research chemical
4-(4-Aminophenoxy)-N-methylpicolinamide	Picolinamide	4-aminophenoxy, N-methyl	~245†	Kinase inhibitor intermediate
2-(Methylthio)phenol	Benzene	2-SCH₃, 1-OH	140.22	Pollinator attractant

*Calculated for C₉H₇N₃O₂S. †Estimated based on formula C₁₄H₁₃N₃O₂.